Cas no 1257546-74-9 (N-(5-cyano-1,3-thiazol-2-yl)-5-phenyl-1,2-oxazole-3-carboxamide)

• Product Name: N-(5-cyano-1,3-thiazol-2-yl)-5-phenyl-1,2-oxazole-3-carboxamide
• CAS No: 1257546-74-9
• MF: C₁₄H₈N₄O₂S
• MW: 296.30392074585
• CID: 5869503
• PubChem ID: 52417478
• Update Time: 2025-10-29

N-(5-cyano-1,3-thiazol-2-yl)-5-phenyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxamide, N-(5-cyano-2-thiazolyl)-5-phenyl-
• N-(5-cyano-1,3-thiazol-2-yl)-5-phenyl-1,2-oxazole-3-carboxamide
• VU0531943-1
• N-(5-cyanothiazol-2-yl)-5-phenylisoxazole-3-carboxamide
• 1257546-74-9
• F6096-0202
• AKOS024531948

• Inchi： 1S/C14H8N4O2S/c15-7-10-8-16-14(21-10)17-13(19)11-6-12(20-18-11)9-4-2-1-3-5-9/h1-6,8H,(H,16,17,19)
• InChI Key： AQHYELMDYWQJBZ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=CC(C(NC2=NC=C(C#N)S2)=O)=N1

Computed Properties

• Exact Mass: 296.037
• Monoisotopic Mass: 296.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120A^2
• XLogP3: 2.6

Additional information on N-(5-cyano-1,3-thiazol-2-yl)-5-phenyl-1,2-oxazole-3-carboxamide

N-(5-cyano-1,3-thiazol-2-yl)-5-phenyl-1,2-oxazole-3-carboxamide (CAS No. 1257546-74-9): A Comprehensive Overview

N-(5-cyano-1,3-thiazol-2-yl)-5-phenyl-1,2-oxazole-3-carboxamide (CAS No. 1257546-74-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the thiazole and oxazole family of heterocyclic compounds. Its unique structural features and potential biological activities have made it a subject of extensive study in recent years.

The chemical structure of N-(5-cyano-1,3-thiazol-2-yl)-5-phenyl-1,2-oxazole-3-carboxamide is characterized by a central thiazole ring linked to an oxazole ring through a carbonyl group. The presence of a cyano group and a phenyl substituent further enhances its chemical diversity and biological activity. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

Recent research has focused on the pharmacological properties of N-(5-cyano-1,3-thiazol-2-yl)-5-phenyl-1,2-oxazole-3-carboxamide. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, N-(5-cyano-1,3-thiazol-2-yl)-5-phenyl-1,2-oxazole-3-carboxamide has shown promising results in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in various types of cancer.

The synthesis of N-(5-cyano-1,3-thiazol-2-yl)-5-phenyl-1,2-oxazole-3-carboxamide has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving condensation and cyclization steps. One efficient method involves the reaction of 5-cyanothiazole with phenylacetonitrile followed by cyclization with an appropriate carboxylic acid derivative. This approach has been reported to yield high-purity products suitable for further biological evaluation.

The physicochemical properties of N-(5-cyano-1,3-thiazol-2-yl)-5-phenyl-1,2-oazolecarboxamide have also been extensively characterized. It is a white crystalline solid with a melting point ranging from 180 to 182°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in various biological assays.

In terms of safety and toxicity, preliminary studies have indicated that N-(5-cyanothiazolylethyl)-phenyloxazolcarboxamide exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for clinical use. These studies will involve assessing potential side effects and long-term effects in animal models before progressing to human trials.

The potential applications of N-(5-cyanothiazolylethyl)-phenyloxazolcarboxamide extend beyond its anti-inflammatory and anti-cancer properties. Researchers are exploring its use in other therapeutic areas such as neurodegenerative diseases and metabolic disorders. For example, preliminary studies have shown that this compound can modulate key enzymes involved in glucose metabolism, suggesting its potential as a treatment for diabetes mellitus.

In conclusion, N-(5-cyanothiazolylethyl)-phenyloxazolcarboxamide (CAS No. 1257546-74-9) is a promising compound with diverse biological activities. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research will continue to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.